4'-Methylacetophenone
4'-Methylacetophenone
4'-Methylacetophenone is an aromatic ketone.
4'-Methylacetophenone is a natural product found in Citrus medica, Diplolophium africanum, and other organisms with data available.
4-Methylacetophenone is a metabolite found in or produced by Saccharomyces cerevisiae.
4'-Methylacetophenone is a natural product found in Citrus medica, Diplolophium africanum, and other organisms with data available.
4-Methylacetophenone is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
122-00-9
VCID:
VC21167653
InChI:
InChI=1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3
SMILES:
CC1=CC=C(C=C1)C(=O)C
Molecular Formula:
C9H10O
Molecular Weight:
134.17 g/mol
4'-Methylacetophenone
CAS No.: 122-00-9
Cat. No.: VC21167653
Molecular Formula: C9H10O
Molecular Weight: 134.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4'-Methylacetophenone is an aromatic ketone. 4'-Methylacetophenone is a natural product found in Citrus medica, Diplolophium africanum, and other organisms with data available. 4-Methylacetophenone is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 122-00-9 |
| Molecular Formula | C9H10O |
| Molecular Weight | 134.17 g/mol |
| IUPAC Name | 1-(4-methylphenyl)ethanone |
| Standard InChI | InChI=1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3 |
| Standard InChI Key | GNKZMNRKLCTJAY-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C |
| Boiling Point | 222.00 to 226.00 °C. @ 756.00 mm Hg |
| Melting Point | 28 °C |
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